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Compound of Interest

Compound Name: 1,4-Bis(2-hydroxyethoxy)-2-butyne

Cat. No.: B167926

An In-depth Technical Guide on 1,4-Bis(2-hydroxyethoxy)-2-butyne (CAS 1606-85-5)

Introduction

1,4-Bis(2-hydroxyethoxy)-2-butyne, identified by the CAS number 1606-85-5, is a chemical
compound also known as Butynediol ethoxylate (BEO).[1] It is a condensation product of
butynediol and ethylene oxide.[2] This technical guide provides a comprehensive overview of
its chemical properties, primary industrial applications, and synthesis, tailored for researchers,
scientists, and professionals in chemical and materials science. While the audience includes
drug development professionals, it is important to note that the current body of scientific
literature does not indicate significant research into the pharmacological or biological activities
of this compound. Its primary applications are in the industrial sector.

Chemical Properties and Identification

1,4-Bis(2-hydroxyethoxy)-2-butyne is an ethoxy alcohol analog that typically presents as a
clear, colorless to yellow or brown viscous liquid.[3][4][5][6] It is known to be air-sensitive and
should be stored under an inert gas in a cool, dark place.[5] This compound is incompatible
with oxidizing agents.[5]

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

1606-85-5[7]

Molecular Formula

C8H1404[7][8]

Molecular Weight 174.19 g/mol [3]

IUPAC Name 2-[4-(2-hydroxyethoxy)but-2-ynoxy]ethanol[9]
Butynediol ethoxylate (BEO), 2-Butyne-1,4-diol

Synonyms Bis(2-hydroxyethyl) Ether, 1,4-Di(2-
hydroxyethoxy)-2-butyne[8]

inChi InChl=1S/C8H1404/c9-3-7-11-5-1-2-6-12-8-4-

n
10/h9-10H,3-8H2[7]

InChlKey IXAWTPMDMPUGLV-UHFFFAOY SA-N[7]

Canonical SMILES

OCCOCC#CCOCCO[7]

Table 2: Physicochemical Properties
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Property Value
Appearance Clear yellow to brown viscous liquid[4]
Density 1.1415 g/cm3 at 20 °C[7][10]

1.144 g/mL at 25 °C[4]

1.11-1.16 g/lcm® at 20 °C[6]

Boiling Point

150-156 °C at 2 Torr[7]

71-72 °C at 1 Torr[10]

322.1 °C at 760 mmHg (Predicted)[11]

Flash Point

>230 °F (>110 °C)[1][10]

Refractive Index

n20/D 1.485[4]

1.4740-1.4840 at 20 °C[6]

Solubility

Miscible with water in all proportions[12]

Vapor Pressure

2.28E-05 mmHg at 25°C[10]

Stability

Stable at room temperature in closed containers
under normal storage and handling conditions.
[10] Air sensitive.[5]

Primary Uses and Applications

The predominant application of 1,4-Bis(2-hydroxyethoxy)-2-butyne is as a key additive in the

electroplating industry, specifically in nickel electroplating baths.[13][14] It functions as a long-

lasting brightener and a weak leveling agent.[1][13][14]

In nickel electroplating, BEO helps to refine the grain size of the nickel coating.[2] This results

in a brighter, more uniform, and aesthetically pleasing finish. It is often used in conjunction with

other additives such as saccharin and various sulfonated compounds (e.g., PPS, PESS,

MOSS) to achieve desired coating properties.[2][13]

Beyond electroplating, other documented uses include:
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» Corrosion Inhibitor: It can be used as a corrosion inhibitor for metals in acidic media.[12][14]

o Chemical Intermediate: It serves as an intermediate in the manufacture of various products,
including herbicides, textile additives, plasticizers, and synthetic resins.[12]

Mechanism of Action in Nickel Electroplating

The function of BEO as a brightener and leveler is attributed to its adsorption onto the nickel
cathode surface during electrodeposition. The molecule's triple bond plays a crucial role in this
adsorption process.[8]

The proposed mechanism involves the following steps:

Adsorption: BEO molecules adsorb onto the surface of the nickel electrode.

« Inhibition of Crystallization: This adsorbed layer inhibits the electrocrystallization of nickel.[8]
[13]

e Hydrogenation: The adsorbed BEO can react with atomic hydrogen on the cathode surface,
leading to its hydrogenation. This process consumes hydrogen ions near the electrode,
which can increase the local pH.[8]

o Leveling Effect: The additive tends to adsorb more strongly on peaks and protrusions of the
surface, inhibiting deposition in these areas more than in the valleys. This differential
inhibition leads to a smoother, leveled surface.
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Caption: Mechanism of BEO in Nickel Electroplating.

Experimental Protocols
Synthesis of 1,4-Bis(2-hydroxyethoxy)-2-butyne

A general method for the synthesis of 1,4-Bis(2-hydroxyethoxy)-2-butyne involves the
ethoxylation of 2-butyne-1,4-diol. A more specific, though less detailed, synthesis route
mentioned in the literature starts from 2,2'-(but-2-yne-1,4-diylbis(oxy))diethanol ditrityl ether in
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the presence of an inert gas.[3][4] The fundamental reaction is the addition of ethylene oxide to
2-butyne-1,4-diol.

A plausible generalized laboratory-scale synthesis based on Williamson ether synthesis

principles would involve the reaction of the dianion of 2-butyne-1,4-diol with an appropriate

ethylene oxide equivalent, such as 2-chloroethanol, under basic conditions.

Materials:

2-Butyne-1,4-diol

A strong base (e.g., Sodium Hydride, NaH)
2-Chloroethanol

Anhydrous aprotic solvent (e.g., Tetrahydrofuran, THF)

Inert atmosphere (Nitrogen or Argon)

Methodology:

Alkoxide Formation: Dissolve 2-butyne-1,4-diol in anhydrous THF in a flame-dried, three-
neck round-bottom flask under an inert atmosphere.

Cool the solution in an ice bath (0 °C).

Slowly add a stoichiometric amount (2 equivalents) of a strong base like sodium hydride to
form the dialkoxide. Allow the reaction to stir for a period to ensure complete deprotonation.

Nucleophilic Substitution: Slowly add 2 equivalents of 2-chloroethanol to the reaction
mixture.

Allow the reaction to warm to room temperature and then heat to reflux to drive the SN2
reaction to completion. Monitor the reaction progress using a suitable technique (e.g., Thin
Layer Chromatography).

Workup and Purification: After the reaction is complete, cool the mixture and quench it by
carefully adding water or a saturated agueous ammonium chloride solution.
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o Extract the product into an organic solvent (e.g., ethyl acetate).

e Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.g.,
MgSO4), filter, and concentrate the solvent under reduced pressure.

o Purify the crude product, likely via vacuum distillation, to yield the final 1,4-Bis(2-
hydroxyethoxy)-2-butyne.
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Caption: General Synthesis Pathway for BEO.

Safety and Toxicology

According to available safety data sheets, 1,4-Bis(2-hydroxyethoxy)-2-butyne is irritating to
the eyes, respiratory system, and skin.[4] It is advised to wear suitable protective gloves and
eye/face protection when handling this chemical. In case of contact with eyes, rinse
immediately with plenty of water and seek medical advice.[4] One safety data sheet indicates
that the substance does not meet the criteria for classification as acutely toxic, corrosive, a
sensitizer, mutagenic, carcinogenic, or a reproductive toxicant under Regulation (EC) No
1272/2008.[15] However, comprehensive toxicological data for this specific compound is limited
in publicly accessible literature.
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Conclusion

1,4-Bis(2-hydroxyethoxy)-2-butyne (CAS 1606-85-5) is a specialty chemical with well-
established applications in the electroplating industry as a brightener and leveling agent. Its
chemical properties, particularly the presence of a butyne core and hydrophilic hydroxyethoxy
groups, dictate its function at the cathode-solution interface. While its primary role is industrial,
the synthesis and physicochemical data presented provide a valuable resource for chemists
and material scientists. The lack of significant research into its biological activities suggests its
use is confined to non-pharmacological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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